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Compound of Interest

Compound Name: Lanthanum iodide
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An In-depth Technical Guide to the Orthorhombic Crystal Structure of Lanthanum Triiodide

Introduction

Lanthanum triiodide (Lals) is an inorganic compound that serves as a significant subject of
study in materials science and solid-state chemistry. As a member of the rare-earth trihalides,
its structural properties are foundational to understanding the behavior of f-block elements in
crystalline systems. For the lighter members of the lanthanide series, from lanthanum to
neodymium, the triiodides characteristically adopt an orthorhombic crystal structure.[1] This
guide provides a detailed overview of the orthorhombic phase of Lals, focusing on its
crystallographic data, experimental protocols for its synthesis and characterization, and visual
representations of key processes and relationships.

Lals adopts the Plutonium(lll) bromide (PuBrs) crystal structure type.[1] This arrangement is
characterized by lanthanum centers with a coordination number of eight, forming layered
structures.[1] Understanding this specific crystal lattice is crucial for researchers exploring its
potential applications, which include its use as a starting material for various lanthanum
complexes and in scintillation detectors.[1][2]

Crystallographic Data

The orthorhombic structure of lanthanum triiodide has been determined through X-ray
diffraction analysis. The key crystallographic parameters are summarized in the table below,
providing a quantitative description of the unit cell.
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Parameter Value Reference
Crystal System Orthorhombic [1]
Structure Type PuBrs [3]
Space Group Ccmm (No. 63) [3]
Lattice Parameters a=14.09 A

b=4.35A

c=10.05A

Unit Cell Volume 615.4 A3 (Calculated)

Formula Units (Z) 4 (3]
Coordination Number 8 (for La3*) [1]
Density (calculated) 5.60 g/cm?3

Experimental Protocols

The synthesis and structural elucidation of orthorhombic lanthanum triiodide require precise
experimental techniques to ensure the formation of the correct phase and to obtain high-quality
data.

Synthesis of Anhydrous Lanthanum Triiodide

Two primary methods are well-established for the synthesis of high-purity, anhydrous Lals.
Method A: Reaction with Mercury(ll) lodide

This method involves the reaction of lanthanum metal with mercury(ll) iodide.[1] The principal
advantages of this route are the stability of Hglz at room temperature, allowing for easy
handling and weighing in air, and the straightforward separation of the mercury byproduct via
distillation.

e Reactants: Lanthanum metal (filings or powder) and mercury(ll) iodide (Hgl2).

e Procedure:
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o Stoichiometric amounts of lanthanum metal and Hglz are sealed in a fused silica or
tantalum tube under vacuum or an inert atmosphere. The reaction is represented as: 2 La
+ 3 Hglz - 2 Lals + 3 Hg.[1]

o The sealed tube is heated gradually to approximately 330-500°C.[3]

o The reaction is held at this temperature for an extended period (12-48 hours) to ensure
completion.

o After the reaction, the temperature is raised to distill the mercury byproduct, which collects
in a cooler part of the tube, leaving behind the purified Lals product.

Method B: Direct Reaction of the Elements

This is a more direct approach involving the high-temperature reaction between lanthanum
metal and elemental iodine.[1]

e Reactants: Lanthanum metal and solid iodine (I2).
e Procedure:

o Stoichiometric amounts of lanthanum and iodine are loaded into a tungsten or tantalum
crucible.[3] This assembly is then sealed in an evacuated quartz ampoule.

o The ampoule is heated to approximately 800°C.[3] The reactionis: 2 La+ 3 12 - 2 Lalsz.[1]

o The product is often purified by sublimation under a high vacuum to remove any potential
oxides or other impurities.[4]

Crystal Structure Determination

The definitive determination of the crystal structure of Lals is accomplished using diffraction
techniques.[5]

o Methodology: X-ray Diffraction (XRD) is the primary technique used. Both powder XRD and
single-crystal XRD can be employed.
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o Powder X-Ray Diffraction (PXRD): This method is used to confirm the phase purity of the
synthesized Lals and to determine its lattice parameters. The sample is ground into a fine
powder, and the diffraction pattern is collected. The resulting pattern is a fingerprint of the
crystal structure, with characteristic peaks corresponding to specific lattice planes.[6]

o Single-Crystal X-Ray Diffraction: For a complete and precise structure determination,
including atomic positions, a single crystal is required. A suitable crystal is mounted on a
diffractometer, and its diffraction pattern is measured as it is rotated in the X-ray beam.[4]
This technique provides the most accurate data for determining the space group and the
precise coordinates of the lanthanum and iodide ions within the unit cell.[6]

Visualizations

Diagrams created using the DOT language provide clear visual summaries of the synthesis
workflow and structural relationships.
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4 Synthesis Workflow for Orthorhombic Lals )
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Caption: Synthesis workflow for orthorhombic Lanthanum Triiodide.
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4 Crystal Structure Trend in Lanthanide Triiodides (Lnls) A
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Caption: Structural trend of Lanthanide Triiodide crystals.

Conclusion

The orthorhombic crystal structure of lanthanum triiodide, belonging to the PuBrs type, is a
well-characterized system fundamental to lanthanide chemistry. Its synthesis can be reliably
achieved through established high-temperature methods, and its structure is confirmed using
standard X-ray diffraction technigues. The data and protocols outlined in this guide provide a
comprehensive technical foundation for researchers working with this compound, enabling
further investigation into its properties and applications in various scientific and technological
fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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